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Compound of Interest

Compound Name: Antifungal agent 62

Cat. No.: B12396685 Get Quote

For Experimental Use in Fungal Research

These application notes provide a summary of the known information and detailed

experimental protocols for the use of Antifungal Agent 62, also referred to as Compound 3a,

in a research setting. This document is intended for researchers, scientists, and drug

development professionals investigating novel antifungal compounds.

Introduction
Antifungal Agent 62 (Compound 3a) is a chiral diamine derivative identified as a potent

fungicidal agent.[1][2] It has demonstrated significant activity against the plant pathogenic

fungus Fusarium oxysporum f.sp. cucumerinum, the causal agent of Fusarium wilt in cucumber.

[1][2] This compound belongs to a class of chiral diamine derivatives that are being explored for

their potential as novel antiviral and fungicidal agents in crop protection.
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Property Value

Molecular Formula C₂₃H₂₅N₃S

Molecular Weight 375.53 g/mol

Chemical Name
N-((1R,2R)-1-amino-1,2-diphenylethyl)-N'-

benzylthiourea

Appearance (Not specified in available literature)

Solubility

(Not specified in available literature, likely

soluble in organic solvents like DMSO for stock

solutions)

Storage Store at room temperature in a dry, dark place.

Quantitative Data
The following table summarizes the reported in vitro antifungal activity of Antifungal Agent 62
(Compound 3a) against various fungal pathogens.

Fungal
Species

Assay Type Efficacy Metric Value (µg/mL) Reference

Fusarium

oxysporum f.sp.

cucumerinum

Mycelial Growth

Inhibition
EC₅₀

Data not publicly

available

Yang S, et al.

2023

Botrytis cinerea
Mycelial Growth

Inhibition
EC₅₀

Data not publicly

available

Yang S, et al.

2023

Gibberella zeae
Mycelial Growth

Inhibition
EC₅₀

Data not publicly

available

Yang S, et al.

2023

Rhizoctonia

solani

Mycelial Growth

Inhibition
EC₅₀

Data not publicly

available

Yang S, et al.

2023

Phytophthora

infestans

Mycelial Growth

Inhibition
EC₅₀

Data not publicly

available

Yang S, et al.

2023
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EC₅₀ (Half-maximal Effective Concentration) is the concentration of a drug that gives half of the

maximal response.

Postulated Mechanism of Action
The precise mechanism of action for Antifungal Agent 62 has not been explicitly detailed in

the available literature. However, studies on similar thiourea derivatives suggest a multi-faceted

mode of action that may include:

Cell Membrane Disruption: Thiourea compounds can interfere with the integrity of the fungal

cell membrane, leading to increased permeability.[1][3]

Induction of Oxidative Stress: An increase in reactive oxygen species (ROS) levels within the

fungal cell has been observed following treatment with some thiourea derivatives.[1][3]

Enzyme Inhibition: Certain thiourea derivatives have been shown to inhibit the activity of

fungal enzymes, such as laccase, which can be crucial for pathogenesis.[1][3]
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Caption: Postulated mechanism of action for thiourea-based antifungal agents.

Experimental Protocols
The following protocols are detailed methodologies for key experiments to evaluate the

antifungal efficacy of Antifungal Agent 62.
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In Vitro Antifungal Susceptibility Testing: Mycelial
Growth Inhibition Assay
This protocol details the determination of the half-maximal effective concentration (EC₅₀) of

Antifungal Agent 62 against Fusarium oxysporum using the mycelial growth inhibition method.

[4][5][6]

Materials:

Antifungal Agent 62 (Compound 3a)

Fusarium oxysporum culture

Potato Dextrose Agar (PDA)

Dimethyl sulfoxide (DMSO, sterile)

Sterile distilled water

Sterile petri dishes (90 mm)

Sterile cork borer (5 mm diameter)

Incubator (25-28°C)

Laminar flow hood

Micropipettes and sterile tips

Procedure:

Preparation of Fungal Inoculum:

Culture Fusarium oxysporum on PDA plates for 5-7 days at 25-28°C until the mycelium

covers the plate.

Using a sterile 5 mm cork borer, take mycelial plugs from the edge of an actively growing

colony.
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Preparation of Stock Solution:

Prepare a stock solution of Antifungal Agent 62 in sterile DMSO (e.g., 10 mg/mL).

Further dilute the stock solution with sterile distilled water to create a series of working

concentrations.

Preparation of Amended Media:

Prepare PDA according to the manufacturer's instructions and autoclave.

Cool the molten PDA to 45-50°C in a water bath.

In a laminar flow hood, add the appropriate volume of the Antifungal Agent 62 working

solutions to the molten PDA to achieve the desired final concentrations (e.g., 0.1, 1, 10,

50, 100 µg/mL). Ensure the final concentration of DMSO is consistent across all plates

and does not exceed 1% (v/v), as this may inhibit fungal growth.

Prepare a control plate containing PDA and the same concentration of DMSO used in the

treatment plates.

Pour approximately 20 mL of the amended PDA into each sterile petri dish and allow it to

solidify.

Inoculation and Incubation:

Place a 5 mm mycelial plug of Fusarium oxysporum in the center of each PDA plate (both

treatment and control).

Seal the plates with parafilm and incubate them at 25-28°C in the dark.

Data Collection and Analysis:

Measure the diameter of the fungal colony in two perpendicular directions daily until the

mycelium in the control plate reaches the edge of the dish.

Calculate the average colony diameter for each concentration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12396685?utm_src=pdf-body
https://www.benchchem.com/product/b12396685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the percentage of mycelial growth inhibition (MGI) using the following formula:

MGI (%) = [(DC - DT) / DC] x 100 Where:

DC = Average diameter of the colony in the control plate

DT = Average diameter of the colony in the treatment plate

Plot the MGI (%) against the logarithm of the concentration of Antifungal Agent 62.

Determine the EC₅₀ value from the dose-response curve using appropriate statistical

software (e.g., GraphPad Prism, R).
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Mycelial Growth Inhibition Assay Workflow
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Caption: Experimental workflow for the mycelial growth inhibition assay.

Safety Precautions
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Antifungal Agent 62 is for research use only and should not be used in humans or animals.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

Fusarium oxysporum is a plant pathogen and should be handled using appropriate

microbiological safety practices.

Disclaimer: The information provided in these application notes is for research purposes only.

The experimental protocols are intended as a guide and may require optimization for specific

laboratory conditions and research objectives. The potential mechanism of action is based on

related compounds and has not been definitively confirmed for Antifungal Agent 62.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Antifungal Agent 62
(Compound 3a)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396685#antifungal-agent-62-formulation-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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